Cas no 29078-20-4 (Phenol,2-amino-6-(1-methylethyl)-)

• Product Name: Phenol,2-amino-6-(1-methylethyl)-
• CAS No: 29078-20-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 240200
• PubChem ID: 14684982
• Update Time: 2025-04-19

Phenol,2-amino-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-amino-6-(1-methylethyl)-
• 2-Amino-6-Isopropylphenol
• Phenol,2-amino-6-isopropyl- (8CI)
• DTXSID80562954
• 2-Amino-6-Isopropyl-phenol
• ILDWXEHODJMPAI-UHFFFAOYSA-N
• FT-0755292
• 2-AMINO-6-(PROPAN-2-YL)PHENOL
• 29078-20-4
• Phenol,2-amino-6-(1-methylethyl)-(9CI)
• MB06197
• SCHEMBL103975
• AKOS000345535
• PHENOL, 2-AMINO-6-(1-METHYLETHYL)- (9CI)
• 2-amino-6-propan-2-ylphenol

• Inchi： 1S/C9H13NO/c1-6(2)7-4-3-5-8(10)9(7)11/h3-6,11H,10H2,1-2H3
• InChI Key： ILDWXEHODJMPAI-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)C)N

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25